Cas no 2757906-17-3 ((2,3-Dihydro-1-benzofuran-4-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (2,3-Dihydro-1-benzofuran-4-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757906-17-3
• MF: C₁₆H₁₆O₄S
• MW: 304.360843658447
• CID: 6085508
• PubChem ID: 165979021
• Update Time: 2025-05-21

(2,3-Dihydro-1-benzofuran-4-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153050
• (2,3-dihydro-1-benzofuran-4-yl)methyl 4-methylbenzene-1-sulfonate
• 2757906-17-3
• (2,3-Dihydro-1-benzofuran-4-yl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H16O4S/c1-12-5-7-14(8-6-12)21(17,18)20-11-13-3-2-4-16-15(13)9-10-19-16/h2-8H,9-11H2,1H3
• InChI Key： VPKZZWYGFJHORG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1=CC=CC2=C1CCO2

Computed Properties

• Exact Mass: 304.07693016g/mol
• Monoisotopic Mass: 304.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61Ų

Additional information on (2,3-Dihydro-1-benzofuran-4-yl)methyl 4-methylbenzene-1-sulfonate

The Compound CAS No 2757906-17-3: (2,3-Dihydro-1-benzofuran-4-yl)methyl 4-methylbenzene-1-sulfonate

The compound with CAS No 2757906-17-3, commonly referred to as (2,3-Dihydro-1-benzofuran-4-yl)methyl 4-methylbenzene-1-sulfonate, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonates, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The presence of the dihydrobenzofuran moiety introduces interesting electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The sulfonate group attached to the benzene ring in this compound plays a crucial role in modulating the compound's reactivity and solubility. Sulfonate groups are known to enhance the stability of molecules and improve their bioavailability, making them ideal for use in medicinal chemistry. The methyl group substitution on the benzene ring further contributes to the compound's versatility, as it can be easily modified to create derivatives with diverse biological activities.

The synthesis of (2,3-Dihydro-1-benzofuran-4-yl)methyl 4-methylbenzene-1-sulfonate involves a multi-step process that typically begins with the preparation of the dihydrobenzofuran derivative. This is followed by sulfonation, which introduces the sulfonate group at the desired position on the benzene ring. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of physical properties, this compound exhibits good thermal stability and moderate solubility in organic solvents. Its melting point and boiling point are within ranges suitable for various chemical transformations. The compound's spectroscopic data, including UV-Vis and NMR spectra, have been extensively studied and are consistent with its proposed structure. These properties make it an attractive candidate for use in both academic research and industrial applications.

One of the most promising applications of this compound lies in its potential as an intermediate in drug development. Researchers have explored its use in creating bioactive molecules that target specific cellular pathways involved in diseases such as cancer and inflammation. For instance, studies have shown that derivatives of this compound can inhibit key enzymes associated with tumor growth and metastasis. Additionally, its role as a precursor for synthesizing advanced materials, such as polymers with tailored electronic properties, has been investigated.

Another area where this compound has shown potential is in agrochemicals. Sulfonate-containing compounds are often used as herbicides or fungicides due to their ability to selectively target plant pathogens without harming crops. Recent research has focused on modifying this compound to enhance its efficacy while minimizing environmental toxicity. These efforts have led to the development of new generations of agricultural chemicals that are both effective and sustainable.

In conclusion, CAS No 2757906-17-3, or (2,3-Dihydro-1-benzofuran-4-yl)methyl 4-methylbenzene-1-sulfonate, represents a versatile and valuable molecule with wide-ranging applications across multiple industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.